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Compound of Interest

Compound Name: BF-844

Cat. No.: B606051 Get Quote

For researchers, scientists, and drug development professionals handling BF-844, ensuring its

safe and compliant disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the proper disposal of

BF-844, minimizing risks and ensuring adherence to safety protocols.

Chemical Identification and Hazard Summary

A thorough understanding of the chemical properties and associated hazards of BF-844 is

fundamental to its safe handling and disposal.

Identifier Value

Chemical Name
1-(4-chloro-3,5-diphenyl-1H-pyrazolo[3,4-

c]pyridazin-1-yl)-2-methylpropan-2-ol

CAS Number 1404506-35-9

Molecular Formula C21H19ClN4O

Molecular Weight 378.85 g/mol

Appearance Solid

Solubility Soluble in DMSO

Hazard Assessment
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While the toxicological properties of BF-844 have not been fully investigated, it is crucial to

handle it with care.[1] Potential routes of exposure include eye contact, inhalation, and

ingestion.[1] Upon thermal decomposition, BF-844 may emit toxic gases, including carbon

monoxide (CO), carbon dioxide (CO2), hydrochloric acid (HCl), and nitrogen oxides.[1]

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:

Eye Protection: Chemical safety glasses.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: A laboratory coat is required.

Disposal Workflow

The following workflow outlines the necessary steps for the safe disposal of BF-844 waste.
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Start: BF-844 Waste Generated

Characterize Waste
(Solid, Liquid, Contaminated Materials)

Segregate Waste Streams

Solid BF-844 Waste

Package in Labeled, Sealed Containers

Liquid BF-844 Waste
(e.g., in DMSO)

Contaminated Materials
(Gloves, Wipes, Glassware)

Solid Liquid Contaminated

Store in Designated Hazardous Waste Area

Arrange for Licensed Hazardous Waste Pickup

End: Disposal Complete
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addresses failure of controls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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